Cas no 886932-57-6 (N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886932-57-6
• MF: C₂₀H₁₈N₆OS
• MW: 390.461521625519
• CID: 5476889
• PubChem ID: 7579889
• Update Time: 2025-05-18

N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F2650-0078
• STL452733
• N-(3-methylphenyl)-2-[(5-pyridin-2-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• 886932-57-6
• AKOS016392067
• N-(3-methylphenyl)-2-{[5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 2-((5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide
• N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H18N6OS/c1-15-7-6-8-16(13-15)22-18(27)14-28-20-24-23-19(17-9-2-3-10-21-17)26(20)25-11-4-5-12-25/h2-13H,14H2,1H3,(H,22,27)
• InChI Key： ILYIOYYFMOTZKK-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C)=C1)=O)C1=NN=C(C2C=CC=CN=2)N1N1C=CC=C1

Computed Properties

• Exact Mass: 390.12628039g/mol
• Monoisotopic Mass: 390.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Introduction to N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 886932-57-6)

N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 886932-57-6, represents a confluence of heterocyclic scaffolds and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is characterized by the presence of multiple heterocyclic rings, including a pyridine ring, a pyrrole ring, and a 1,2,4-triazole ring. These heterocycles are known for their ability to interact with biological targets in diverse ways, making them valuable components in the design of bioactive molecules. The acetamide moiety further enhances the compound's potential by providing a polar functional group that can facilitate interactions with biological receptors.

In recent years, there has been a growing interest in the development of multifunctional compounds that can target multiple biological pathways simultaneously. N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide fits well within this paradigm, as its structural features suggest the potential for dual or even polypharmacological activity. This concept is particularly relevant in the treatment of complex diseases where targeting multiple pathways can lead to more effective therapeutic outcomes.

The synthesis of N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 1,2,4-triazole ring is particularly challenging due to its sensitive nature and the need to maintain regioselectivity throughout the synthesis. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high fidelity.

The biological activity of N-(3-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yll)-4H-l,2,4-triazol-l-sulfanyl}acetamide has been explored in several preclinical studies. These studies have shown that the compound exhibits promising inhibitory effects on various enzymes and receptors involved in inflammatory and metabolic pathways. For instance, preliminary data suggest that it may have anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes and other inflammatory mediators. Additionally, its ability to interact with receptors involved in metabolic regulation could make it a valuable candidate for the treatment of metabolic disorders.

The potential therapeutic applications of N-(3-methylphenyl)-2-{5-(pyridin-l -ytl))-l -(l H-pyrrol-l -ytl))-l H-l ,24 -triazol -3 -yI-sulfanyl}acetamide are broad and varied. Given its structural complexity and multifunctional potential, this compound could be explored for its efficacy in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The presence of multiple heterocyclic rings provides a rich scaffold for further derivatization and optimization to enhance its pharmacological properties.

In conclusion, N-(3-methylphenyl)- -{5 (pyridin - ) - l -( l H-pyrrol - l ) - l H-l ,24 -triazol - yI-sulfanyl } acetamide (CAS No. 886932 - 57 - 6 ) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. As our understanding of complex molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics for a wide range of diseases.